3-(Isoxazol-5-yl)aniline
Overview
Description
“3-(Isoxazol-5-yl)aniline” is a chemical compound with the molecular formula C9H8N2O and a molecular weight of 160.17 .
Molecular Structure Analysis
The molecular structure of “3-(Isoxazol-5-yl)aniline” can be represented by the InChI code: 1S/C9H8N2O/c10-8-3-1-2-7 (6-8)9-4-5-11-12-9/h1-6H,10H2 .Chemical Reactions Analysis
The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .Physical And Chemical Properties Analysis
“3-(Isoxazol-5-yl)aniline” is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .Scientific Research Applications
Corrosion Inhibition
“3-(Isoxazol-5-yl)aniline” has been investigated as a highly efficient corrosion inhibitor for mild steel in hydrochloric acid (HCl) solution . The study employed traditional weight-loss tests and electrochemical techniques such as potentiodynamic polarization and electrochemical impedance spectroscopy to evaluate the corrosion inhibition performance .
At a concentration of 0.05 mM, it exhibits an outstanding protection efficacy of 93.5% . This remarkable performance can be attributed to the formation of a protective adsorption layer on the mild steel surface, effectively inhibiting the corrosion rate and enhancing inhibitory efficacy .
The inhibition efficiency was found to increase with increasing inhibitor concentration, while it decreased with rising temperature . Langmuir adsorption isotherm analysis confirmed the high adsorption–inhibition activity of 3-(Isoxazol-5-yl)aniline .
Quantum Chemical Analysis
Density functional theory (DFT) calculations were utilized to determine the quantum chemical parameters and establish a correlation between the inhibition activity and the molecular structure . The consistency between the experimental and theoretical analyses reinforces the robustness of the findings .
Mechanism of Action
Target of Action
Isoxazole derivatives are known to interact with a variety of biological targets based on their chemical diversity .
Mode of Action
It’s worth noting that isoxazole derivatives have been found to exhibit a range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects . These activities are likely due to the compound’s interaction with its targets, leading to changes in cellular processes.
Biochemical Pathways
Isoxazole derivatives are known to interact with various biochemical pathways, depending on their specific targets .
Result of Action
One study has shown that a similar compound, 3-(1,3-oxazol-5-yl)aniline, acts as a highly efficient corrosion inhibitor for mild steel in a hydrochloric acid (hcl) solution . This suggests that 3-(Isoxazol-5-yl)aniline may also have potential applications in materials science.
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(1,2-oxazol-5-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBFVFIPIWPLRNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C2=CC=NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90586328 |
Source
|
| Record name | 3-(1,2-Oxazol-5-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90586328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Isoxazol-5-yl)aniline | |
CAS RN |
832740-15-5 |
Source
|
| Record name | 3-(1,2-Oxazol-5-yl)aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90586328 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(1,2-oxazol-5-yl)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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